Cas no 1251270-74-2 (3-Cyanopyridine-2-sulfonamide)

• Product Name: 3-Cyanopyridine-2-sulfonamide
• CAS No: 1251270-74-2
• MF: C₆H₅N₃O₂S
• MW: 183.187799215317
• MDL: MFCD16093781
• CID: 2178473
• PubChem ID: 61728619
• Update Time: 2025-11-04

3-Cyanopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyanopyridine-2-sulfonamide
• GS1180
• AM91451

• MDL： MFCD16093781
• Inchi： 1S/C6H5N3O2S/c7-4-5-2-1-3-9-6(5)12(8,10)11/h1-3H,(H2,8,10,11)
• InChI Key： LRZCSINMDPLNLP-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC=CN=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 297
• Topological Polar Surface Area: 105

Additional information on 3-Cyanopyridine-2-sulfonamide

3-Cyanopyridine-2-sulfonamide: A Comprehensive Overview

3-Cyanopyridine-2-sulfonamide, also known by its CAS number 1251270-74-2, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a cyano group at the 3-position and a sulfonamide group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-Cyanopyridine-2-sulfonamide involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further highlighting the compound's potential for industrial-scale production.

In terms of chemical properties, 3-Cyanopyridine-2-sulfonamide exhibits strong electron-withdrawing effects due to the presence of both the cyano and sulfonamide groups. This makes it an excellent candidate for applications requiring high reactivity or selectivity. For instance, in drug discovery, this compound has been utilized as a building block for designing bioactive molecules targeting various therapeutic areas, including cancer and inflammation.

Recent studies have focused on the electrochemical properties of 3-Cyanopyridine-2-sulfonamide, particularly its role in conducting polymers and organic electronics. Its ability to act as an electron-deficient acceptor has made it a promising component in organic field-effect transistors (OFETs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into polymer blends can significantly enhance charge transport properties, paving the way for next-generation electronic materials.

Beyond its chemical applications, 3-Cyanopyridine-2-sulfonamide has also found niche uses in analytical chemistry as a reagent for selective detection of metal ions. Its high affinity for certain transition metals enables its use in sensor technologies, offering a simple and cost-effective solution for environmental monitoring and quality control in industries.

The biocompatibility of 3-Cyanopyridine-2-sulfonamide has been another area of intense research interest. Preclinical studies suggest that it exhibits low toxicity profiles, making it suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds. Its ability to form stable complexes with biomolecules further enhances its potential in these fields.

In conclusion, 3-Cyanopyridine-2-sulfonamide, with its unique structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its adaptability across multiple disciplines underscores its significance as a multifaceted compound with vast untapped potential.